1540-34-7(3-Ethyl-2,4-pentanedione),E0405

3-Ethyl-2,4-pentanedione Properties

Names and Identifiers

- 3-Ethyl-2,4-pentanedione
- 3-Ethylpentane-2,4-dione
- 3-Ethyl-4-hydroxy-3-penten-3-one
- 3-ETHYLACETYLACETON
- 3-ACETYLPENTANONE-2
- 1,1-Diacetylpropane
- 3-Acetyl-2-pentanone
- 3-ACETYLPENTAN-2-ONE
- 3-ETHYLACETYLACETONE
- 3-Acetylpentane-2-one
- BALSAM CANADA, NATURAL
- 7GK69H2R84
- Q63393699
- AS-58341
- SCHEMBL329299
- A809494
- MFCD00008764
- NS00025006
- DTXSID30165510
- 2,4-PENTANEDIONE, 3-ETHYL-
- FT-0615646
- NSC-73741
- CS-0095587
- 3-ethyl-pentane-2,4-dione
- Z119984130
- J-009062
- CHEMBL1650634
- D90505
- AKOS005206907
- EN300-21830
- 2, 3-ethyl-
- NSC 73741
- E0405
- 3-ethyl-2,4-pentandione
- EINECS 216-272-0
- NSC73741
- 1540-34-7
- 90%(mixture of isomers)
- 3-Ethylacetylacetone
- 3-ETHYLPENTANE-2,4-DIONE
- 3-ETHYL-2,4-PENTANEDIONE
- +Expand
- MDL： MFCD00008764
- InChIKey： GUARKOVVHJSMRW-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H12O2/c1-4-7(5(2)8)6(3)9/h7H,4H2,1-3H3
- SMILES： CCC(C(=O)C)C(=O)C

Computed Properties

Exact Mass: 128.08400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 128.083729621g/mol
Heavy Atom Count: 9
Complexity: 113
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Tautomer Count: 5
Surface Charge: 0
Topological Polar Surface Area: 34.1Å²

Experimental Properties

LogP: 1.19060
PSA: 34.14000
Refractive Index: n20/D 1.442(lit.)
Boiling Point: 81°C/20.3mmHg
Melting Point: 26.25°C (estimate)
Flash Point: Fahrenheit: 152.6 ° f
Celsius: 67 ° c
Color/Form: liquid
Solubility: Not determined
Density: 0.953 g/mL at 25 °C(lit.)

3-Ethyl-2,4-pentanedione Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26-S36/37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：1224
Hazard Statement： H227-H315-H319
Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
Prompt：warning
Risk Phrases： 36/37/38
Signal Word：Warning

3-Ethyl-2,4-pentanedione Customs Data

HS CODE：2914190090
Customs Data：

China Customs Code:
2914190090

Overview:

2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3-Ethyl-2,4-pentanedione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003JUW-1g	3-ETHYL-2,4-PENTANEDIONE	1540-34-7	98%	1g	$39.00	2024-06-20
A2B Chem LLC	AB64904-1g	3-ETHYL-2,4-PENTANEDIONE	1540-34-7	98%	1g	$23.00	2024-04-20
Aaron	AR003K38-250mg	3-ETHYL-2,4-PENTANEDIONE	1540-34-7	93%	250mg	$52.00
abcr	AB251543-10 g	3-Ethyl-2,4-pentanedione; 90%	1540-34-7		10g	€212.70
Ambeed	A789072-5g	3-Ethyl-2,4-pentanedione	1540-34-7	97%	5g	$91.0	2023-06-24
Apollo Scientific	OR346636-10g	3-Ethyl-pentane-2,4-dione	1540-34-7	95+%	10g	£138.00	2023-09-01
Enamine	EN300-21830-0.05g	3-ethylpentane-2,4-dione	1540-34-7	93%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	Y1265159-5g	3-ETHYL-2,4-PENTANEDIONE	1540-34-7	98%	5g	$180	2024-06-07
TRC	E818015-50mg	3-Ethyl-2,4-pentanedione	1540-34-7		50mg	$ 50.00	2022-06-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E156452-5ML	3-Ethyl-2,4-pentanedione	1540-34-7	90%(mixture of isomers)	5ml	¥690.90	2023-09-03

3-Ethyl-2,4-pentanedione Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1540-34-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1540-34-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

3-Ethyl-2,4-pentanedione Related Literature

1. Reactions of some dicarbonyl compounds. Part III. Oxidation of some β-diketones with alkaline hydrogen peroxide

Wesley Cocker,David H. Grayson J. Chem. Soc. Perkin Trans. 1 1975 1347
2. Steric effects on chelation in 13C nuclear magnetic resonance spectra of β-diketone enolates

Morton Raban,Demetris Haritos J. Chem. Soc. Chem. Commun. 1978 965
3. Studies in quinoxaline series. Part 18. Structure of products of a new reaction of tetrazolo[1,5-a]quinoxaline 5-oxide with carbanions. X-Ray molecular structure of 4-acetyl-4-methyl-3b,4-dihydroazirino[1,2-a]tetrazolo-[5,1-c]quinoxaline

Ji?í Klicnar,Jaromír Toman,Antonín Ly?ka,Jind?ich Ha?ek,Ji?í Je?ny,Karel Huml J. Chem. Soc. Perkin Trans. 1 1990 3049
4. Condensation of β-dicarbonyl compounds with halogenopyridinecarboxylic acids. A convenient synthesis of some naphthyridine derivatives

D. E. Ames,W. D. Dodds J. Chem. Soc. Perkin Trans. 1 1972 705
5. Ruthenium(ii) complexes containing functionalised β-diketonate ligands: developing a ferrocene mimic for biosensing applications

Yeng Ying Lee,D. Barney Walker,J. Justin Gooding,Barbara A. Messerle Dalton Trans. 2014 43 12734
6. 864. The synthesis of tri- and tetra-alkylpyrroles

A. W. Johnson,E. Markham,R. Price,K. B. Shaw J. Chem. Soc. 1958 4254
7. A further study of acetylacetone nitrosation

Emilia Iglesias,Isabel Brandariz Org. Biomol. Chem. 2013 11 1059
8. Synthesis of diverse acyclic precursors to pyrroles for studies of prebiotic routes to tetrapyrrole macrocycles

Vanampally Chandrashaker,Marcin Ptaszek,Masahiko Taniguchi,Jonathan S. Lindsey New J. Chem. 2016 40 8786
9. Strong metal–metal coupling in mixed-valent intermediates [Cl(L)Ru(μ-tppz)Ru(L)Cl]+, L = β-diketonato ligands, tppz = 2,3,5,6-tetrakis(2-pyridyl)pyrazine

Tanaya Kundu,David Schweinfurth,Biprajit Sarkar,Tapan Kumar Mondal,Jan Fiedler,Shaikh M. Mobin,Vedavati G. Puranik,Wolfgang Kaim,Goutam Kumar Lahiri Dalton Trans. 2012 41 13429
10. A new method for the nitrosation of 1,3-diketones applied to 3-ethyl- and 3-methyl pentane-2,4-dione

Emilia Iglesias RSC Adv. 2013 3 15192

Cas no 1540-34-7 (3-Ethyl-2,4-pentanedione)

3-Ethyl-2,4-pentanedione Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Ethyl-2,4-pentanedione Security Information

3-Ethyl-2,4-pentanedione Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-Ethyl-2,4-pentanedione Price

3-Ethyl-2,4-pentanedione Suppliers

3-Ethyl-2,4-pentanedione Related Literature

Related Categories

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